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Compound of Interest

Compound Name: Diphenylacetyl chloride

Cat. No.: B195547

For researchers, scientists, and professionals in drug development, a precise understanding of
a compound's fundamental properties is paramount. This guide provides core technical data on
Diphenylacetyl chloride, a reagent utilized in various organic syntheses.

Diphenylacetyl chloride is an acyl chloride that is valuable in organic chemistry, particularly
for introducing the diphenylacetyl group into molecules.[1] It is used in the synthesis of
pharmaceuticals and other complex organic compounds.[1]

Quantitative Data Summary

The fundamental molecular properties of Diphenylacetyl chloride are summarized in the table

below.
Property Value
Molecular Formula C14H11CIO[2][3][4]
Linear Formula (CsH5)2CHCOCI[5][6]
Molecular Weight 230.69 g/mol [2][3][4][5][6]
CAS Number 1871-76-7[2][5]

Elemental Composition
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The following diagram illustrates the elemental makeup of a single molecule of Diphenylacetyl
chloride as derived from its molecular formula.

Elemental Composition of Diphenylacetyl Chloride (C14H11CIO)
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Elemental composition of Diphenylacetyl Chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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